1H-Indole, 3-(2-bromoethyl)-7-methyl-

• IUPAC Name: 3-(2-bromoethyl)-7-methyl-1H-indole
• InChI: InChI=1S/C11H12BrN/c1-8-3-2-4-10-9(5-6-12)7-13-11(8)10/h2-4,7,13H,5-6H2,1H3
• InChI Key: KLNKXFYNWAMYJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CN2)CCBr
• Molecular Formula: C11H12BrN
• Molecular Weight: 238.12 g/mol
• CAS No.: 863289-24-1

Description

1H-Indole, 3-(2-bromoethyl)-7-methyl- is a brominated indole derivative characterized by a 2-bromoethyl substituent at position 3 and a methyl group at position 7. This compound is synthesized via a reaction involving phosphorus trifluoride (PF₃) and carbon tetrabromide (CBr₄) in methanol, yielding a white solid with a high purity (90% yield) .

Comparison with Similar Compounds

Comparison with Structurally Similar Indole Derivatives

Substituent Position and Functional Group Variations

5-Bromo-7-methyl-1H-indole (CAS 15936-81-9)

• Structure : Bromo (Br) at position 5, methyl (CH₃) at position 7.
• Synthesis : Prepared via electrophilic substitution or palladium-catalyzed coupling .
• Properties: Molecular formula C₉H₈BrN, soluble in organic solvents.
• Biological Relevance : Exhibits bioactivity in medicinal chemistry, likely due to bromine's electron-withdrawing effects .

3-(1-Benzyl-1H-imidazol-5-yl)-4-bromo-1H-indole (Compound 48)

• Structure : Bromo at position 4, benzyl-imidazole at position 3.
• Synthesis : Formed via condensation of 4-bromoindole-3-carbaldehyde with benzylamine derivatives .
• Properties : Yellow solid (m.p. 201–202°C), higher molecular weight (C₁₈H₁₄BrN₃ ) due to the benzyl-imidazole moiety. The imidazole group introduces hydrogen-bonding capacity, unlike the bromoethyl group in the target compound .

5-Bromo-3-(2-(4-(3,5-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl)ethyl)-1H-indole (Compound 9c)

• Structure : Bromo at position 5, triazole-ethyl group at position 3.
• Synthesis : Click chemistry using CuI catalysis, yielding a triazolyl-ethyl substituent .
• The bromoethyl group in the target compound offers simpler derivatization pathways compared to triazole .

Physical and Spectral Properties

Compound	Melting Point (°C)	Key NMR Shifts (δ, ppm)	HRMS Data
3-(2-Bromoethyl)-7-methyl-	Not reported	Expected: ~3.2 (t, CH₂Br), ~2.5 (s, CH₃)	Calculated for C₁₁H₁₁BrN
5-Bromo-7-methylindole	Not reported	δ 7.25 (C-3 H), 2.45 (s, CH₃)	m/z 213.0 [M+H]+
Compound 48	201–202	δ 7.85 (C-2 H), 5.15 (s, benzyl CH₂)	m/z 360.03 [M+H]+
Compound 9c	Not reported	δ 4.51 (t, J = 5.8 Hz, CH₂-triazole), 3.72 (OCH₃)	m/z 427.0757 [M+H]+

The bromoethyl group in the target compound likely causes distinct upfield shifts for adjacent protons compared to triazole or benzyl substituents.